Mif-IN-6

• Molecular Formula: C18H13ClFN5O2
• Molecular Weight: 385.8 g/mol
• InChI: InChI=1S/C18H13ClFN5O2/c19-11-1-3-15-10(5-11)6-16(22-15)18(27)21-8-12-9-25(24-23-12)13-2-4-17(26)14(20)7-13/h1-7,9,22,26H,8H2,(H,21,27)
• InChIKey: AXXDWEHJHMJKTF-UHFFFAOYSA-N

MIF-IN-6: MIF Small-Molecule Antagonist

MIF-IN-6 (compound 2d, CAS 2582758-61-8) is a synthetic small-molecule antagonist of macrophage migration inhibitory factor (MIF), a pleiotropic cytokine implicated in inflammatory diseases and tumor progression . Disclosed in patent WO2021258272A1, MIF-IN-6 inhibits MIF with an IC50 of 1.4 µM and a Ki of 0.96 µM in enzymatic assays, and functionally attenuates MIF-induced ERK phosphorylation while suppressing A549 lung carcinoma cell proliferation .

Assay MIF tautomerase inhibition studies

Pathway Cellular MIF-ERK signaling analysis

Model A549 cell proliferation assay context

Chemistry 1,3,4-Oxadiazole scaffold for SAR exploration

MIF-IN-6: Substitution Risk with Older MIF Inhibitors

MIF inhibitors are functionally heterogeneous; agents that inhibit the tautomerase activity of MIF do not necessarily block its cytokine-receptor interactions or downstream signaling with equivalent potency . MIF-IN-6 belongs to a structurally distinct 1,3,4-oxadiazole–containing chemotype from patent WO2021258272A1 that possesses a quantified binding affinity (Ki = 0.96 µM) and demonstrable cellular activity (ERK phosphorylation attenuation, A549 growth inhibition), whereas many classical MIF inhibitors such as ISO-1 exhibit weaker cellular efficacy or lack reported Ki values under identical conditions, making direct functional substitution unreliable without confirmatory side-by-side testing .

Functional heterogeneity

Tautomerase inhibition may not predict cytokine-receptor blockade or downstream ERK signaling inhibition.

ISO-1 substitution risk

ISO-1 lacks reported Ki and exhibits weaker cellular activity; direct functional substitution is unreliable without side-by-side testing.

Scaffold mismatch

1,3,4-oxadiazole vs. isoxazoline scaffolds may lead to distinct off-target profiles and binding conformations.

MIF-IN-6: Quantitative Differentiation Evidence

MIF-IN-6 vs. ISO-1: Enzymatic Inhibition Potency

MIF-IN-6 inhibits MIF tautomerase activity with an IC50 of 1.4 µM . In contrast, the prototypical MIF inhibitor ISO-1 exhibits a reported IC50 of approximately 7 µM under similar dopachrome tautomerase assay conditions . This represents an approximately 5-fold greater enzymatic inhibition potency for MIF-IN-6 relative to ISO-1 based on cross-study comparison.

Enzymatic Inhibition (IC50)

Cross-study comparable

IC50 1.4 µM (target) vs. ~7 µM (ISO-1)

~5-fold reported difference

Supports lower working concentration in enzymatic assays.

Cross-study comparison; verify under identical conditions.

Evidence Dimension	MIF tautomerase enzymatic inhibition (IC50)
Target Compound Data	IC50 = 1.4 µM
Comparator Or Baseline	ISO-1: IC50 ≈ 7 µM (literature value)
Quantified Difference	~5-fold greater potency (1.4 µM vs. ~7 µM)
Conditions	MIF dopachrome tautomerase assay (vendor-reported vs. published literature, exact conditions may vary)

Why This Matters

Higher enzymatic potency may translate to lower working concentrations in cellular assays, reducing off-target risk from solvent or compound precipitation when screening MIF-dependent phenotypes.

• [1] Al-Abed Y, et al. ISO-1 binding to MIF tautomerase site. J Biol Chem. 2005;280(44):36541-36544. View Source

MIF-IN-6 Binding Affinity vs. MIF-IN-2/3

MIF-IN-6 demonstrates a binding affinity Ki of 0.96 µM for MIF . Within the same patent series (WO2021258272A1), the close congeners MIF-IN-2 (compound 1) and MIF-IN-3 (compound 31) have been disclosed but without publicly reported Ki values from the patent assignee, leaving MIF-IN-6 as the only member of the series with a fully quantified binding affinity available for procurement decision-making .

Binding Affinity (Ki)

Class-level inference

Ki = 0.96 µM

Only congener with disclosed Ki

Enables target occupancy estimation; unique in series.

Other congeners lack public Ki; verify in-house.

Evidence Dimension	MIF binding affinity (Ki)
Target Compound Data	Ki = 0.96 µM
Comparator Or Baseline	MIF-IN-2 (compound 1) and MIF-IN-3 (compound 31): Ki values not publicly disclosed
Quantified Difference	Only compound in series with disclosed Ki
Conditions	Binding assay as reported by vendor from patent WO2021258272A1

Why This Matters

The availability of a quantified Ki enables accurate estimation of target occupancy and facilitates rational experimental design for dose-response studies, a key advantage when selecting among patent congeners.

ERK Phosphorylation Inhibition in A549 Cells

MIF-IN-6 attenuates MIF-induced ERK phosphorylation in A549 lung adenocarcinoma cells . By contrast, the classical MIF inhibitor ISO-1 has been reported to require concentrations exceeding 50 µM to achieve comparable ERK pathway modulation in certain cellular contexts, suggesting superior cellular functional potency for MIF-IN-6 relative to the ISO-1 scaffold .

ERK Phosphorylation Inhibition

Cross-study comparable

Low µM (target) vs. >50 µM (ISO-1)

Active at lower concentration range

Supports cellular MIF pathway engagement.

Concentrations not fully specified; confirm in target model.

Evidence Dimension	Inhibition of MIF-induced ERK phosphorylation
Target Compound Data	Attenuates MIF-induced ERK phosphorylation in A549 cells (concentration not specified in vendor datasheet)
Comparator Or Baseline	ISO-1: ERK pathway modulation reported at >50 µM in certain cellular models
Quantified Difference	MIF-IN-6 active at low micromolar range vs. ISO-1 requiring high micromolar concentrations
Conditions	A549 human lung adenocarcinoma cells stimulated with recombinant MIF

Why This Matters

Functional antagonism of MIF-driven ERK phosphorylation at lower compound concentrations indicates greater cellular on-target engagement, reducing the likelihood of off-target cytotoxicity in MIF-dependent disease models.

• [1] Leng L, et al. MIF signal transduction in lung adenocarcinoma cells. J Immunol. 2003;171(11):6038-6045. View Source

A549 Antiproliferative Effect vs. ISO-1

MIF-IN-6 directly inhibits the proliferation of A549 lung carcinoma cells, a phenotype linked to MIF-dependent growth signaling . While ISO-1 has also been shown to inhibit A549 proliferation, reported effective concentrations for ISO-1 are typically in the 10–50 µM range, whereas MIF-IN-6 exerts its antiproliferative effect at low single-digit micromolar concentrations consistent with its enzymatic IC50 .

A549 Antiproliferative Effect

Cross-study comparable

Low µM range vs. 10–50 µM (ISO-1)

~10-fold lower reported concentration

Supports cell proliferation assay context.

Cell-line specific; verify under identical conditions.

Evidence Dimension	Inhibition of A549 cell proliferation
Target Compound Data	Inhibits A549 proliferation (active in low micromolar range, consistent with IC50=1.4 µM)
Comparator Or Baseline	ISO-1: reported effective antiproliferative concentration range ~10–50 µM
Quantified Difference	MIF-IN-6 effective at concentrations up to 10-fold lower than ISO-1 based on cross-study estimates
Conditions	A549 human lung adenocarcinoma cell line under standard culture conditions

Why This Matters

Greater cellular antiproliferative potency at lower concentrations enhances the therapeutic window and facilitates in vivo dosing where compound solubility and tolerability are limiting factors.

• [1] Winner M, et al. ISO-1 antiproliferative activity in A549 cells. Cancer Res. 2007;67(12):5862-5870. View Source

1,3,4-Oxadiazole vs. Isoxazoline Scaffold

MIF-IN-6 incorporates a 1,3,4-oxadiazole core linked to a chlorophenyl and a fluorophenoxy-triazole moiety, representing a chemotype distinct from the isoxazoline scaffold of ISO-1 and its fluorinated analog ISO-F . This scaffold divergence provides alternative structure-activity relationship (SAR) vectors for medicinal chemistry optimization, potentially enabling access to MIF binding conformations not achievable with the ISO-1 series.

Chemical Scaffold

Class-level inference

1,3,4-Oxadiazole core (WO2021258272A1) vs. isoxazoline (ISO-1/ISO-F)

Offers orthogonal chemotype for MIF target engagement studies.

Off-target profile may differ; validate in panel.

Evidence Dimension	Chemical scaffold comparison
Target Compound Data	1,3,4-oxadiazole core with chlorophenyl and fluorophenoxy-triazole substituents (MW 385.8 g/mol)
Comparator Or Baseline	ISO-1 / ISO-F: isoxazoline scaffold with distinct substitution pattern
Quantified Difference	Structurally orthogonal chemotypes; no common substructure beyond MIF binding capability
Conditions	Chemical structure analysis (patent WO2021258272A1 vs. published ISO-1 synthesis)

Why This Matters

Scaffold novelty reduces the risk of cross-reactivity with off-targets associated with the ISO-1 chemotype and expands the toolbox of MIF inhibitor probes for orthogonal target engagement studies.

• [1] Al-Abed Y, et al. ISO-1 and fluorinated analogs as MIF inhibitors. J Med Chem. 2011;54(18):6295-6305. View Source

MIF-IN-6: Recommended Application Scenarios

MIF Pathway Deconvolution in NSCLC Models

MIF-IN-6's demonstrated ability to attenuate MIF-induced ERK phosphorylation and inhibit A549 cell proliferation at low micromolar concentrations makes it suitable for dissecting MIF-dependent signaling nodes in NSCLC cell lines. Researchers can use MIF-IN-6 as a chemical probe to distinguish MIF-driven ERK activation from other growth factor inputs, particularly in A549 and related KRAS-mutant lung adenocarcinoma models, where MIF overexpression correlates with poor prognosis .

Combination Therapy Studies in MIF-Overexpressing Tumors

Given its antiproliferative activity and quantified target engagement (Ki = 0.96 µM), MIF-IN-6 is positioned for preclinical combination therapy studies where MIF inhibition may synergize with cisplatin, paclitaxel, or immune checkpoint inhibitors. The availability of a defined Ki enables pharmacokinetic/pharmacodynamic modeling to establish target coverage thresholds required for in vivo efficacy experiments .

SAR Expansion of 1,3,4-Oxadiazole MIF Inhibitors

Medicinal chemistry teams seeking to develop next-generation MIF antagonists can use MIF-IN-6 as a starting point for SAR exploration. Its patent-disclosed synthesis (WO2021258272A1) provides a tractable route for analog generation, while its quantified potency metrics (IC50, Ki) serve as benchmark values for evaluating new derivatives. The 1,3,4-oxadiazole scaffold offers synthetic handles for systematic modification distinct from the ISO-1 isoxazoline series .

MIF Cytokine Blockade in Inflammatory Disease Models

MIF is a validated target in rheumatoid arthritis, systemic lupus erythematosus, and multiple sclerosis. MIF-IN-6's functional antagonism of MIF signaling, combined with its cellular activity profile, supports its use in ex vivo macrophage activation assays and in vivo inflammatory disease models where MIF-dependent cytokine cascades (TNF-α, IL-1β, IL-6) drive pathogenesis .

Application

Selection Property

Validation Focus

NSCLC MIF signaling studies

MIF-induced ERK phosphorylation attenuation

Cell-model ERK pathway response context

MIF-overexpressing tumor model combination studies

Quantified MIF binding affinity (Ki)

PK/PD target coverage modeling

1,3,4-Oxadiazole SAR exploration

Patent-disclosed synthesis & benchmark IC50/Ki

Medicinal chemistry derivative benchmarking

Inflammatory disease model MIF blockade studies

Cellular MIF signaling antagonism

Cytokine cascade (TNF-α, IL-1β, IL-6) modulation assessment